![molecular formula C9H6Cl2N2O2S B1426729 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid CAS No. 1047630-61-4](/img/structure/B1426729.png)
5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid
Overview
Description
“5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid” is a chemical compound with the molecular weight of 277.13 . Its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H6Cl2N2O2S/c1-13-7(5(10)3-12-13)4-2-6(9(14)15)16-8(4)11/h2-3H,1H3,(H,14,15) . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It should be stored at refrigerator temperatures for optimal stability .Scientific Research Applications
Synthesis and Characterization
A variety of compounds structurally related to 5-Chloro-4-(4-chloro-1-methyl-1H-pyrazol-5-yl)thiophene-2-carboxylic acid have been synthesized, emphasizing the compound's versatility in chemical research. For example, new 5-chloro-1-(1H-indole-2-yl)-3-methyl-4,5-dihydro-1H-pyrazole-4-carboxylic acids were synthesized, highlighting the compound's role in developing new chemical entities. These compounds were characterized using various spectroscopic techniques, showcasing the compound's utility in molecular docking studies to predict binding interactions with target proteins like EGFR (G. Ganga Reddy et al., 2022).
Molecular Docking and Pharmacological Potential
Research involving this compound and its derivatives extends into pharmacological applications. Through molecular docking studies, these compounds have been evaluated for their potential interactions with biological targets, which could inform future drug development efforts. Such studies underscore the compound's significance in identifying new therapeutic agents, particularly in oncology and other disease areas requiring targeted molecular therapies (G. Ganga Reddy et al., 2022).
Nonlinear Optical Properties and Computational Analysis
Further exploration of the compound's applications has been conducted in the realm of materials science, particularly regarding nonlinear optical (NLO) properties. Pyrazole-thiophene-based amide derivatives synthesized from 5-Bromothiophene carboxylic acid reacted with substituted pyrazoles have been studied for their NLO properties. Computational applications, including Density Functional Theory (DFT) calculations, have been used to investigate the electronic structure of these compounds, providing insights into their chemical reactivity and stability. Such research highlights the compound's utility in developing materials with potential applications in optical devices (Iram Kanwal et al., 2022).
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that many compounds with a similar structure exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Biochemical Pathways
Compounds with similar structures have been found to interact with various biochemical pathways, leading to a broad range of biological effects .
Result of Action
Compounds with similar structures have been found to exhibit a wide range of biological activities, suggesting that this compound may also have diverse effects at the molecular and cellular levels .
properties
IUPAC Name |
5-chloro-4-(4-chloro-2-methylpyrazol-3-yl)thiophene-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2N2O2S/c1-13-7(5(10)3-12-13)4-2-6(9(14)15)16-8(4)11/h2-3H,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KSDVSQFPKDKYHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)Cl)C2=C(SC(=C2)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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